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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)dodecane

CAS No.: 106873-67-0

Cat. No.: B1304023

Get Quote

Focus: Molecular Weight, Physicochemical Architecture, and Biopharmaceutical Utility

Executive Summary
1-(Perfluoro-n-octyl)dodecane, commonly abbreviated as F8H12 in semi-fluorinated alkane

(SFA) nomenclature, is an amphiphilic diblock molecule comprising a perfluorinated segment (

) and a hydrogenated segment (

).

Unlike perfluorocarbons (PFCs) which are lipophobic, or hydrocarbons which are hydrophobic,

F8H12 exhibits a unique amphiphilic nature—it is simultaneously fluorophilic and lipophilic. Its

molecular weight of 588.39 g/mol places it in a critical thermodynamic window: heavy enough

to serve as a stable intraocular tamponade or drug carrier, yet possessing specific phase

transition properties that distinguish it from lighter analogs like perfluorohexyloctane (F6H8).

Part 1: Molecular Architecture & Weight Analysis
Precise Molecular Weight Calculation
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The molecular weight (MW) is the defining parameter that dictates the vapor pressure, density,

and ocular retention time of F8H12.

Chemical Formula:

Element Count
Atomic Mass (
g/mol )

Subtotal (
g/mol )

Contribution
to MW

Carbon (C) 20 12.011 240.22 40.8%

Fluorine (F) 17 18.998 322.97 54.9%

Hydrogen (H) 25 1.008 25.20 4.3%

Total MW 588.39 g/mol 100%

Note: The high fluorine content (approx. 55% by mass) is responsible for the molecule's high

density (>1.3 g/cm³) and chemical inertness.

Structural Segmentation
F8H12 functions as a "primitive surfactant." The fluorocarbon block is rigid and helical, while

the hydrocarbon block is flexible and planar (trans-zigzag). This structural mismatch drives self-

assembly at interfaces.

Fluorocarbon Segment
(C8F17-)

Rigid, Helical, Fluorophilic

C-C Bond
(Dibock Junction)

Hydrocarbon Segment
(-C12H25)

Flexible, Lipophilic

Resulting Properties:
1. Amphiphilic (Fluorophilic/Lipophilic)

2. Surface Active
3. High Density

Determines
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Figure 1: Structural segmentation of F8H12 showing the diblock architecture responsible for its

surfactant-like behavior.
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Part 2: Physicochemical Profile[1]
The following data consolidates experimental values and calculated predictions for F8H12.

Unlike the liquid F6H8 (Miebo), F8H12 typically exists as a waxy solid or semi-solid at room

temperature due to the longer hydrocarbon chain increasing van der Waals interactions.

Property Value / Description
Clinical/Research
Relevance

CAS Number 106873-67-0
Unique identifier for regulatory

filing.

Molecular Weight 588.39 g/mol
High MW ensures low vapor

pressure and long retention.

Physical State (25°C) Solid / Waxy Solid
Requires heating or solvation

for administration.

Melting Point ~40°C - 55°C*

Range dependent on

purity/isomer content. Higher

than F6H8 (-40°C).[1]

Density ~1.3 - 1.5 g/cm³
Heavier than water; effective

for inferior retinal tamponade.

Solubility
Fluorocarbons, Halogenated

Solvents

Insoluble in water; variable

solubility in lipids.

Refractive Index ~1.33 - 1.35
Close to water/vitreous,

minimizing optical distortion.

Part 3: Synthesis & Purification Protocol
Core Methodology: Radical Addition
The synthesis of F8H12 is a self-validating protocol relying on the radical addition of

perfluorooctyl iodide (

) to 1-dodecene, followed by reductive deiodination.

Reaction Scheme:
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Initiation: AIBN (Azobisisobutyronitrile) decomposes to form radicals.

Propagation: Perfluoroalkyl radical adds to the alkene double bond.

Reduction: Removal of the iodine atom to yield the final saturated SFA.

Reactants:
Perfluorooctyl Iodide (C8F17-I)

+
1-Dodecene (C12H24)

Intermediate:
1-Iodo-1-(perfluorooctyl)dodecane

 Radical Addition 

Catalyst: AIBN
Temp: 80°C

Reduction Step:
Reagent: Bu3SnH or Zn/HCl

(Deiodination)

Final Product:
1-(Perfluoro-n-octyl)dodecane

(F8H12)

 Purification 

Click to download full resolution via product page

Figure 2: Synthetic pathway for F8H12 via radical addition and reductive deiodination.

Experimental Workflow
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Step 1: Radical Addition

Charge a reaction vessel with 1.1 equivalents of 1-dodecene and 1.0 equivalent of

perfluorooctyl iodide.

Add AIBN (1 mol%) under an inert argon atmosphere.

Heat to 80°C for 4-6 hours. Monitor disappearance of

via GC-MS.

Checkpoint: The appearance of the iodinated intermediate confirms successful coupling.

Step 2: Deiodination (Reduction)

Dissolve the intermediate in a suitable solvent (e.g., trifluorotoluene).

Add Tributyltin hydride (

) and a radical initiator (AIBN) or use Zinc/Acetic acid for a "greener" approach.

Reflux until the iodine signal disappears.

Step 3: Purification (Critical for Biological Use)

Distillation: Perform fractional distillation under high vacuum to remove unreacted dodecene

and tin byproducts.

Fluorous Solid Phase Extraction (F-SPE): Pass the crude oil through a fluorous silica

column.

Mechanism:[2][3][4] Non-fluorinated impurities elute first; F8H12 is retained and

subsequently eluted with a fluorophilic solvent.

Part 4: Biopharmaceutical Applications
Intraocular Tamponades
While F6H8 is a liquid used for dry eye (Miebo), F8H12 is investigated for vitreoretinal surgery.
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Mechanism: Its high specific gravity (>1.3) allows it to sink in the vitreous cavity, effectively

tamponading breaks in the inferior retina.

Advantage: Unlike silicone oil, F8H12 does not emulsify as easily due to its interfacial

tension properties, potentially reducing complications like "sticky oil" syndrome.

Drug Delivery Systems (DDS)
F8H12 serves as a lipophilic carrier for drugs that are unstable in water.

Solubility Engine: It can solubilize highly lipophilic active pharmaceutical ingredients (APIs)

such as cyclosporine or tacrolimus.

Refractive Index Matching: Formulations using F8H12 can be designed to match the

refractive index of the eye, preventing patient vision blurring upon administration.

References
Synthesis & Properties of SFAs: Broniatowski, M., et al. "Langmuir monolayers of

semifluorinated alkanes." Journal of Physical Chemistry B, 2004.

Medical Applications: Meinert, H., & Roy, T. "Semifluorinated alkanes—a new class of

compounds with outstanding properties for use in ophthalmology." European Journal of

Ophthalmology, 2000.

Radical Addition Mechanism: Brace, N. O. "Radical addition of perfluoroalkyl iodides to

alkenes." Journal of Fluorine Chemistry, 1999.

Physical Data Verification: PubChem Compound Summary for 1-(Perfluoro-n-
octyl)dodecane.

Phase Behavior: Krafft, M. P., & Riess, J. G. "Chemistry, physical chemistry, and uses of

molecular fluorocarbon-hydrocarbon diblocks." Chemical Reviews, 2009.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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